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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

Essential Safety and Logistical Information for
Researchers, Scientists, and Drug Development
Professionals
Calcium lactate gluconate is generally not classified as a hazardous substance.[1][2]

However, proper handling and disposal procedures are crucial to maintain a safe laboratory

environment and ensure compliance with local, state, and federal regulations.[3][4] This

document provides a step-by-step guide for the disposal of calcium lactate gluconate.
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Aspect Guideline Citation

Hazard Classification

Not considered a hazardous

substance or mixture

according to Regulation (EC)

No. 1272/2008. May cause

mild skin and eye irritation.

[1][2]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, eye protection, and

face protection. In case of

dust, a respirator is

recommended.

[5][6]

Spill Cleanup (Small)

Use appropriate tools to place

the spilled solid into a

convenient waste disposal

container. Clean the surface

with water.

[1][7]

Spill Cleanup (Large)

Contain the spill and cover

with an inert, non-combustible

absorbent material (e.g., sand,

earth). Shovel the material into

a waste disposal container.

[1][7]

General Disposal

Dispose of waste in

accordance with federal, state,

and local environmental

control regulations.

[1][3]

Storage

Store in a cool, dry, and well-

ventilated area in a tightly

closed container, away from

heat and direct sunlight.

[1][7]

Step-by-Step Disposal Protocol
A clear workflow is essential for the safe and compliant disposal of calcium lactate gluconate.
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Caption: Workflow for the proper disposal of calcium lactate gluconate.

Detailed Methodologies
1. Material Assessment and Personal Protective Equipment (PPE)

Before handling calcium lactate gluconate for disposal, assess its physical state. Although it

is a white to off-white powder or granule, note any signs of contamination.[1] Always wear

appropriate PPE to prevent skin and eye irritation.[2][5]

Required PPE:

Safety glasses or goggles.[6]

Gloves (e.g., nitrile).[5]

Lab coat.[6]

In situations where dust may be generated, a dust respirator is recommended.[2][6]

2. Spill Management

In the event of a spill, the procedure for cleanup depends on the quantity of the material.

Small Spills: For minor spills, use a shovel or other appropriate tools to transfer the material

into a designated and clearly labeled waste container.[1][7] Subsequently, clean the

contaminated surface by spreading water and dispose of the cleaning materials in

accordance with legal requirements.[1]

Large Spills: For larger spills, the primary goal is to contain the material to prevent it from

spreading.[1] Cover the spill with a non-combustible, inert absorbent material such as sand,

earth, or vermiculite.[1][7] Then, use a shovel to place the material into a suitable waste

disposal container.[1] Avoid creating dust during this process.[7]

3. Waste Containment and Labeling

Place all waste calcium lactate gluconate, including contaminated absorbent materials and

cleaning supplies, into a convenient and sealable waste disposal container.[2] The container
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must be clearly labeled as "Calcium Lactate Gluconate Waste" to ensure proper identification

and handling by waste management personnel.

4. Final Disposal Procedure

The final disposal of calcium lactate gluconate waste must adhere to institutional and

governmental regulations.

Consult Regulations: Always follow federal, state, and local environmental control regulations

for chemical waste disposal.[1][3] Contact your institution's Environmental Health & Safety

(EH&S) department for specific guidance.[8]

Waste Pickup: Arrange for the collection of the labeled waste container by your institution's

authorized chemical waste disposal service.[8] Do not dispose of calcium lactate gluconate
down the drain or in regular trash.[9]

Logical Relationship of Safety Measures
The following diagram illustrates the relationship between hazard identification, risk

assessment, and the implementation of control measures for handling calcium lactate
gluconate.
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Hazard Identification

Risk Assessment

Control Measures

Calcium Lactate Gluconate
(May cause mild skin/eye irritation)

Potential for Exposure
(Inhalation, Skin/Eye Contact)

 leads to 

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

 requires 

Proper Handling Procedures
(Avoid dust, good hygiene)

 requires 

Compliant Disposal Protocol

 includes 
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Caption: Logical flow from hazard identification to control measures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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